![molecular formula C15H8ClN3OS2 B2589840 N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide CAS No. 681167-03-3](/img/structure/B2589840.png)
N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
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Overview
Description
The compound “N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide” is likely a derivative of benzothiazole, which is a heterocyclic compound . Benzothiazoles are known for their wide range of applications in the field of pharmaceuticals and dyes .
Chemical Reactions Analysis
Benzothiazoles are known to undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions . The presence of the chlorine atom and the carboxamide group in the compound could potentially influence its reactivity.Scientific Research Applications
Diuretic Activity
N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide and its derivatives have been explored for their diuretic activity. A study by Yar & Ansari (2009) synthesized a series of related compounds and found that one of them exhibited promising diuretic properties (Yar & Ansari, 2009).
Antimicrobial Activity
Research by Incerti et al. (2017) synthesized a series of benzothiazole-3-carboxamides/acetamides and evaluated them for antimicrobial activity. They found significant potency against various bacterial and fungal species, highlighting the potential of these compounds in addressing microbial infections (Incerti et al., 2017).
Antibacterial, Antifungal, and Anticancer Properties
Senthilkumar, Umarani, & Satheesh (2021) reported the synthesis of a related compound and its evaluation against various bacterial and fungal strains. Additionally, they assessed its anticancer activity against MDA-MB-231 breast cancer cells, showing a broader application in combating different types of diseases (Senthilkumar, Umarani, & Satheesh, 2021).
Structural Stability and Characterization
Research by Siddiqui et al. (2008) focused on the structural analysis of N-(4-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide, a closely related compound. They explored its molecular structure and hydrogen bonding patterns, contributing to a better understanding of the stability and structural properties of similar benzothiazole derivatives (Siddiqui et al., 2008).
Anti-inflammatory and Anti-bacterial Screening
Kale and Mene (2013) synthesized a series of fused imino pyrimido benzothiazole and Schiff’s bases, assessing their anti-inflammatory and anti-bacterial activities. This study contributes to the understanding of the biological potential of these fused heterocycles in therapeutic applications (Kale and Mene, 2013).
Future Directions
Properties
IUPAC Name |
N-(4-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClN3OS2/c16-9-2-1-3-11-13(9)18-15(22-11)19-14(20)8-4-5-10-12(6-8)21-7-17-10/h1-7H,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDKCIJCBTYWWQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)N=C(S2)NC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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